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Compound of Interest

Compound Name: Acron MC

Cat. No.: B1168772

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Acron MC, a dental acrylic resin. The information is intended
for researchers, scientists, and drug development professionals to ensure safe laboratory
practices and build confidence in chemical handling.

Immediate Safety Information

Acron MC consists of a liquid monomer and a powder polymer. The primary hazardous
component is the liquid, which contains methyl methacrylate (MMA).

Emergency Contact:

 In case of emergency, contact your institution's Environmental Health & Safety (EHS)
department and emergency services.

o For chemical exposure, call a poison control center or seek immediate medical attention.

First Aid Measures

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide artificial
respiration and seek immediate medical attention.[1]

« Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly
with soap and water for at least 15 minutes.[1] If skin irritation or a rash occurs, consult a
physician.[1]
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e Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
holding the eyelids open.[1] Remove contact lenses if present and easy to do. Seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water. Never give anything by
mouth to an unconscious person.[1] Seek immediate medical attention.

Fire and Explosion Hazards

The liquid component of Acron MC is highly flammable.[1] Vapors are heavier than air and can
travel to an ignition source.[2]

e Extinguishing Media: Use dry chemical, CO2, or alcohol-resistant foam extinguishers.[2]
Water spray can be used to cool fire-exposed containers.[2]

» Firefighting Procedures: Wear full protective gear and a self-contained breathing apparatus
(SCBA).

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Acron MC:

PPE Category Specification

Hand Protection Chemical-resistant gloves (e.qg., nitrile rubber).

) Safety glasses with side shields or chemical
Eye Protection
splash goggles.

) ] A flame-retardant lab coat or chemical-resistant
Skin and Body Protection _
apron. Closed-toe shoes are required.

A respirator with an organic vapor cartridge may
Respiratory Protection be necessary if ventilation is inadequate or for

spill cleanup.

Operational Plan: Step-by-Step Handling Procedure
Pre-Handling Preparations
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o Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a chemical
fume hood.[1]

« Ignition Sources: Remove all potential ignition sources from the handling area, including
open flames, hot plates, and spark-producing equipment.[2]

e Emergency Equipment: Confirm that a safety shower, eyewash station, and appropriate fire
extinguisher are readily accessible.

» Review SDS: Read and understand the Safety Data Sheets for both the Acron MC liquid
and powder components before starting any work.

Handling and Mixing Procedure

» Dispensing: Carefully dispense the required amounts of Acron MC powder and liquid. Avoid
generating dust from the powder.

e Mixing: In a suitable container, add the liquid to the powder and mix thoroughly according to
the experimental protocol.

o Transfer: When transferring the flammable liquid, ensure containers are bonded and
grounded to prevent static discharge.

Post-Handling Procedures

o Decontamination: Clean all equipment and the work area thoroughly after use.

o Storage: Store Acron MC in its original, tightly sealed containers in a cool, dry, well-
ventilated area away from direct sunlight and heat.[1] The storage area should be designated
for flammable liquids.

Disposal Plan

e Liquid Waste: Unused or waste Acron MC liquid (methyl methacrylate) is considered
hazardous waste.[2] It should be collected in a designated, properly labeled, sealed
container.
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e Solid Waste: Polymerized Acron MC is generally considered non-hazardous. However,
consult your institution's EHS department for specific disposal guidelines. Contaminated
materials such as gloves, paper towels, and empty containers should be disposed of as
hazardous waste.

o Container Disposal: Empty liquid containers may still contain hazardous residues and
vapors. They should be triple-rinsed with a suitable solvent, with the rinsate collected as
hazardous waste, before being discarded.[1]

Quantitative Data

Property Value

Flash Point (Liquid) 10 °C (50 °F)
Lower Explosive Limit (LEL) 2.1%

Upper Explosive Limit (UEL) 12.5%

Oral LD50 (Rat) 7,872 mg/kg
Inhalation LC50 (Rat) 78,000 mg/m3 (4h)

Experimental Protocol: Determination of Flexural
Strength (3-Point Bending Test)

This protocol is a representative example based on ISO 4049 and ASTM D790 standards for
testing the mechanical properties of dental resins.

Objective

To determine the flexural strength of polymerized Acron MC.

Materials and Equipment

e Acron MC liquid and powder
e Molds for specimen preparation (e.g., 25mm x 2mm x 2mm)

e Mixing container and spatula
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e Universal Testing Machine (UTM) with a 3-point bending fixture

o Calipers for precise measurement

Methodology

e Specimen Preparation:

o Mix the Acron MC liquid and powder according to the manufacturer's instructions to form
a homogeneous paste.

o Carefully fill the molds with the mixed resin, avoiding the entrapment of air bubbles.
o Allow the resin to fully polymerize according to the recommended curing cycle.
o After curing, carefully remove the specimens from the molds.

o Measure the dimensions (width and thickness) of each specimen at three points along its
length using calipers and calculate the average.

e Testing Procedure:

[¢]

Set up the Universal Testing Machine with the 3-point bending fixture. The distance
between the supports should be set to a standard length (e.g., 20 mm).

[¢]

Place a specimen on the supports of the fixture.

o

Apply a compressive load to the center of the specimen at a constant crosshead speed
(e.g., 1 mm/min) until the specimen fractures.

o

Record the maximum load (F) at the point of fracture.

» Calculation of Flexural Strength (0):

o Calculate the flexural strength using the following formula: c = (3*F* L)/ (2* b * d?)
Where:

» F = Maximum load at fracture (N)
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» L = Span length between supports (mm)
» b = Width of the specimen (mm)

» d = Thickness of the specimen (mm)

» Data Analysis:

o Test a statistically significant number of specimens (e.g., n=5 or more) and calculate the
mean and standard deviation of the flexural strength.

Diagrams
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Caption: Workflow for the safe handling of Acron MC from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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